Cas no 2228753-58-8 (2-(5-cyanothiophen-2-yl)ethane-1-sulfonyl chloride)

• Product Name: 2-(5-cyanothiophen-2-yl)ethane-1-sulfonyl chloride
• CAS No: 2228753-58-8
• MF: C₇H₆ClNO₂S₂
• MW: 235.71103811264
• CID: 6601731
• PubChem ID: 165762226
• Update Time: 2025-11-01

2-(5-cyanothiophen-2-yl)ethane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(5-cyanothiophen-2-yl)ethane-1-sulfonyl chloride
• EN300-2002902
• 2228753-58-8

• Inchi： 1S/C7H6ClNO2S2/c8-13(10,11)4-3-6-1-2-7(5-9)12-6/h1-2H,3-4H2
• InChI Key： MZGMZXCALBOOAN-UHFFFAOYSA-N
• SMILES： ClS(CCC1=CC=C(C#N)S1)(=O)=O

Computed Properties

• Exact Mass: 234.9528485g/mol
• Monoisotopic Mass: 234.9528485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 94.6Ų

Additional information on 2-(5-cyanothiophen-2-yl)ethane-1-sulfonyl chloride

Professional Introduction to 2-(5-cyanothiophen-2-yl)ethane-1-sulfonyl chloride (CAS No: 2228753-58-8)

2-(5-cyanothiophen-2-yl)ethane-1-sulfonyl chloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, with the CAS number 2228753-58-8, is a key intermediate in the synthesis of various biologically active molecules. Its unique structural features, particularly the presence of a thiophene ring and a cyano group, make it a valuable building block for developing novel therapeutic agents.

The compound belongs to the class of sulfonyl chlorides, which are widely recognized for their reactivity and utility in organic synthesis. The sulfonyl chloride functional group (-SO₂Cl) is particularly useful in the introduction of sulfonamide moieties into molecular structures, which are prevalent in many drugs targeting various diseases. The specific substitution pattern in 2-(5-cyanothiophen-2-yl)ethane-1-sulfonyl chloride, where the thiophene ring is linked to an ethane chain with a sulfonyl chloride at one end, provides a versatile platform for further chemical modifications.

In recent years, there has been a surge in research focused on thiophene derivatives due to their broad spectrum of biological activities. Thiophene-based compounds have shown promise in the development of drugs for treating conditions such as cancer, inflammation, and infectious diseases. The cyano group attached to the thiophene ring in this compound enhances its reactivity and potential biological activity. This feature has been exploited in various synthetic strategies to develop more complex and functionalized molecules.

The synthesis of 2-(5-cyanothiophen-2-yl)ethane-1-sulfonyl chloride involves multi-step organic reactions that require precise control over reaction conditions. The process typically begins with the functionalization of a thiophene precursor, followed by the introduction of the cyano group and the final formation of the sulfonyl chloride. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels.

The compound's utility extends beyond pharmaceutical applications. It has also been explored in materials science, particularly in the development of organic semiconductors and conductive polymers. The conjugated system provided by the thiophene ring contributes to its electronic properties, making it suitable for use in optoelectronic devices. Additionally, the presence of the sulfonyl chloride group allows for further derivatization into other functional materials.

Recent studies have highlighted the potential of 2-(5-cyanothiophen-2-yl)ethane-1-sulfonyl chloride as a scaffold for drug discovery. Researchers have leveraged its structural flexibility to design molecules with enhanced binding affinity and selectivity towards target enzymes and receptors. For instance, derivatives of this compound have been investigated for their inhibitory effects on kinases and other enzymes involved in cancer pathways. Preliminary results from preclinical studies suggest that these derivatives exhibit promising antitumor activity.

The role of computational chemistry in optimizing the synthesis and applications of 2-(5-cyanothiophen-2-yl)ethane-1-sulfonyl chloride cannot be overstated. Molecular modeling techniques have been used to predict the reactivity and stability of different derivatives, guiding experimental design and improving synthetic efficiency. These computational approaches have also helped in understanding the molecular interactions between the compound and biological targets, providing insights into its mechanism of action.

In conclusion, 2-(5-cyanothiophen-2-yl)ethane-1-sulfonyl chloride (CAS No: 2228753-58-8) is a multifaceted compound with significant potential in pharmaceutical and materials science applications. Its unique structural features make it a valuable intermediate for synthesizing biologically active molecules and advanced materials. Ongoing research continues to uncover new applications and derivatives of this compound, reinforcing its importance in modern chemical research.